Cas no 953252-19-2 (N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-(1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-(1H-indol-3-yl)-2-oxoacetamide
• CAS No: 953252-19-2
• MF: C₂₀H₁₄FN₃O₃
• MW: 363.341867923737
• CID: 6220349
• PubChem ID: 16866950
• Update Time: 2025-10-28

N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-(1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-(1H-indol-3-yl)-2-oxoacetamide
• N-{[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(1H-indol-3-yl)-2-oxoacetamide
• F2493-0494
• N-[[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl]-2-(1H-indol-3-yl)-2-oxoacetamide
• 953252-19-2
• N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)-2-(1H-indol-3-yl)-2-oxoacetamide
• AKOS024651688

• Inchi： 1S/C20H14FN3O3/c21-13-7-5-12(6-8-13)18-9-14(24-27-18)10-23-20(26)19(25)16-11-22-17-4-2-1-3-15(16)17/h1-9,11,22H,10H2,(H,23,26)
• InChI Key： ANKSPBOSBHARBH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(CNC(C(C2=CNC3C=CC=CC2=3)=O)=O)=NO1

Computed Properties

• Exact Mass: 363.10191948g/mol
• Monoisotopic Mass: 363.10191948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 88Ų

Additional information on N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-(1H-indol-3-yl)-2-oxoacetamide

N-{5-(4-Fluorophenyl)-1,2-Oxazol-3-ylmethyl}-2-(1H-indol-3-yl)-2-Oxoacetamide: A Comprehensive Overview

The compound CAS No 953252-19-2, also known as N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-(1H-indol-3-yl)-2-oxoacetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

At its core, the molecule incorporates a 1,2-oxazole ring, a heterocyclic structure known for its stability and versatility in chemical reactions. The presence of a fluorophenyl group further enhances the compound's electronic properties, contributing to its potential as a bioactive agent. Additionally, the molecule features an indole moiety, which is well-documented for its role in numerous biological processes and drug discovery efforts.

The synthesis of this compound involves a multi-step process that leverages advanced organic chemistry techniques. Researchers have employed methods such as nucleophilic substitution and condensation reactions to achieve the desired product. The optimization of these synthetic pathways has been a focal point in recent studies, with scientists aiming to improve yield and purity while minimizing environmental impact.

From a pharmacological standpoint, this compound has demonstrated remarkable activity in preclinical models. Studies conducted in 2023 have shown that it exhibits potent anti-inflammatory properties, making it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease. Furthermore, preliminary data suggest that the compound may possess anticancer activity, particularly in targeting specific pathways involved in tumor growth and metastasis.

The incorporation of an oxoacetamide group within the molecule plays a crucial role in its bioavailability and metabolic stability. This functional group enhances the compound's ability to cross cellular membranes, thereby improving its efficacy as a therapeutic agent. Recent research has also explored the use of this compound as a lead molecule for drug design, with modifications aimed at enhancing its pharmacokinetic profile.

In terms of applications, this compound holds promise in several therapeutic areas. Its ability to modulate key cellular pathways makes it a valuable tool in the development of novel drugs for chronic diseases. Researchers are currently investigating its potential as an antiviral agent, with initial findings indicating activity against certain strains of viruses.

The structural complexity of this compound presents both challenges and opportunities for further research. While its synthesis remains technically demanding, ongoing advancements in catalytic methods and green chemistry are expected to streamline production processes. Additionally, computational modeling techniques are being utilized to predict the compound's interactions with biological targets, aiding in the design of more effective derivatives.

In conclusion, N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-(1H-indol-3-yl)-2-oxoacetamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising pharmacological properties, positions it as a valuable asset in drug discovery efforts. As research continues to unfold, this compound is poised to make meaningful contributions to the development of innovative therapeutic solutions.